Cas no 2222333-27-7 (2-Cyclopropoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridine)

• Product Name: 2-Cyclopropoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridine
• CAS No: 2222333-27-7
• MF: C₁₄H₂₀BNO₃
• MW: 261.124504089355
• CID: 4769564
• PubChem ID: 72219140
• Update Time: 2026-02-26

2-Cyclopropoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-CYCLOPROPOXY-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDINE
• 6-CYCLOPROPOXYPYRIDIN-3-YLBORONIC ACID PINACOL ESTER
• MB13200
• 2-cyclopropyloxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 2-cyclopropoxy-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• F80388
• EN300-1726217
• Z2049761705
• CS-0236763
• 2-(Cyclopropyloxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 2222333-27-7
• DB-148533
• 2-(cyclopropoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 2-Cyclopropoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridine

• Inchi： 1S/C14H20BNO3/c1-13(2)14(3,4)19-15(18-13)10-5-8-12(16-9-10)17-11-6-7-11/h5,8-9,11H,6-7H2,1-4H3
• InChI Key： XAMGEBGDXSLIPI-UHFFFAOYSA-N
• SMILES： O1B(C2=CN=C(C=C2)OC2CC2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 261.1536237g/mol
• Monoisotopic Mass: 261.1536237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers